N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-cyclohexyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H22N2O2S/c24-20-16(13-15-7-4-5-10-18(15)22-20)14-23(17-8-2-1-3-9-17)21(25)19-11-6-12-26-19/h4-7,10-13,17H,1-3,8-9,14H2,(H,22,24)
• InChI Key: OTRBQLGJHLMROE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(CC2=CC3=CC=CC=C3NC2=O)C(=O)C4=CC=CS4
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol

Description

“N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)thiophene-2-carboxamide” is a complex organic compound that contains several functional groups and structural features, including a cyclohexyl group, a thiophene ring, a quinoline ring, and a carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The thiophene ring could be formed using techniques such as the Gewald reaction. The quinoline ring could be synthesized using the Skraup or Doebner-Miller reactions. The carboxamide group could be introduced through a reaction with an amine and a carboxylic acid or its derivative.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiophene and quinoline rings are aromatic and planar, which could contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the aromatic rings and the carboxamide group. The thiophene ring is known to undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, functional groups, and aromaticity would all influence its properties.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its interactions with various biological targets, given its complex structure.